Cas no 26021-57-8 (3,4-Dihydro-2H-benzob1,4oxazin-6-ol)

3,4-Dihydro-2H-benzob1,4oxazin-6-ol structure

26021-57-8 structure

Product Name:3,4-Dihydro-2H-benzob1,4oxazin-6-ol

CAS No:26021-57-8

MF:C₈H₉NO₂

MW:151.162562131882

MDL:MFCD00600394

CID:266728

PubChem ID:117709

Update Time:2025-04-19

3,4-Dihydro-2H-benzob1,4oxazin-6-ol Chemical and Physical Properties

Names and Identifiers

- 3,4-Dihydro-2H-benzo[b][1,4]oxazin-6-ol
- 2H-1,4-Benzoxazin-6-ol, 3,4-dihydro-
- 3,4-dihydro-2H-1,4-benzoxazin-6-ol
- 3,4-Dihydro-2H-benzo[1,4]oxazin-6-ol
- 6-Hydroxybenzomorpholine
- 2H-1,4-Benzoxazin-6-ol,3,4-dihydro
- 3,4-dihydro-6-hydroxy-1,4(2H)-benzoxazine
- 6-hydroxy-3,4-dihydro-2H-1,4-benzoxazine
- AmbkkkkK436
- Hydroxybenzomorpholine
- BAS 02083762
- 77OXT3492A
- 6-hydroxy benzomorpholine
- PubChem20876
- Oprea1_760613
- Oprea1_132826
- HWWIVWKTKZAORO-UHFFFAOYSA-N
- FCH841661
- 2204AB
- AB06521
- UNII-77OXT3492A
- 26021-57-8
- EINECS 247-415-5
- MFCD00600394
- AKOS006271964
- DTXSID20180671
- SCHEMBL33867
- DS-17938
- CS-0155718
- EN300-2980545
- C74348
- NS00013750
- Q27266590
- 3,4-Dihydro-2H-1,4-benzoxazin-6-ol, AldrichCPR
- SY114381
- 3,4-DIHYDRO-2H-BENZO-(B)(1,4)OXAZIN-6-OL
- 3,4-Dihydro-2H-benzob1,4oxazin-6-ol
- MDL： MFCD00600394
- Inchi： 1S/C8H9NO2/c10-6-1-2-8-7(5-6)9-3-4-11-8/h1-2,5,9-10H,3-4H2
- InChI Key： HWWIVWKTKZAORO-UHFFFAOYSA-N
- SMILES： O1C2C=CC(=CC=2NCC1)O

Computed Properties

Exact Mass: 151.06300
Monoisotopic Mass: 151.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.5
XLogP3: 1.3

Experimental Properties

Color/Form: No data avaiable
Density: 1.2±0.1 g/cm3
Melting Point: No data available
Boiling Point: 334.7°C at 760 mmHg
Flash Point: 156.2±27.9 °C
Refractive Index: 1.582
PSA: 41.49000
LogP: 1.33450
Vapor Pressure: No data available

3,4-Dihydro-2H-benzob1,4oxazin-6-ol Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H302 (100%) H319 (100%)
Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

3,4-Dihydro-2H-benzob1,4oxazin-6-ol Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-Dihydro-2H-benzob1,4oxazin-6-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM124652-1g	3,4-dihydro-2H-benzo[b][1,4]oxazin-6-ol	26021-57-8	95%	1g	$295	2021-06-09
Chemenu	CM124652-5g	3,4-dihydro-2H-benzo[b][1,4]oxazin-6-ol	26021-57-8	95%	5g	$823	2021-06-09
Chemenu	CM124652-10g	3,4-dihydro-2H-benzo[b][1,4]oxazin-6-ol	26021-57-8	95%	10g	$1374	2021-06-09
Alichem	A019094829-1g	3,4-Dihydro-2H-benzo[b][1,4]oxazin-6-ol	26021-57-8	95%	1g	$340.20	2023-09-02
Alichem	A019094829-5g	3,4-Dihydro-2H-benzo[b][1,4]oxazin-6-ol	26021-57-8	95%	5g	$853.60	2023-09-02
Alichem	A019094829-10g	3,4-Dihydro-2H-benzo[b][1,4]oxazin-6-ol	26021-57-8	95%	10g	$1558.20	2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YJ478-50mg	3,4-Dihydro-2H-benzob1,4oxazin-6-ol	26021-57-8	95+%	50mg	284.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YJ478-200mg	3,4-Dihydro-2H-benzob1,4oxazin-6-ol	26021-57-8	95+%	200mg	720.0CNY	2021-08-04
Chemenu	CM124652-250mg	3,4-dihydro-2H-benzo[b][1,4]oxazin-6-ol	26021-57-8	95%	250mg	$150	2024-07-28
Chemenu	CM124652-1g	3,4-dihydro-2H-benzo[b][1,4]oxazin-6-ol	26021-57-8	95%	1g	$287	2024-07-28

3,4-Dihydro-2H-benzob1,4oxazin-6-ol Production Method

3,4-Dihydro-2H-benzob1,4oxazin-6-ol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:26021-57-8)3，4-dihydro-2H-1，4-benzoxazin-6-ol

Order Number:LE15331

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:12

Price ($):discuss personally

Email:18501500038@163.com

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